Cas no 1354007-24-1 ([(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine)

[(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine structure
1354007-24-1 structure
Product Name:[(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine
CAS No:1354007-24-1
MF:C11H23N3
MW:197.320422410965
MDL:MFCD21096552
CID:4588766
Update Time:2025-07-16

[(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine Chemical and Physical Properties

Names and Identifiers

    • [(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine
    • 1-Piperidineethanamine, 3-(cyclopropylmethylamino)-, (3R)-
    • MDL: MFCD21096552
    • Inchi: 1S/C11H23N3/c1-13(10-4-5-10)11-3-2-7-14(9-11)8-6-12/h10-11H,2-9,12H2,1H3/t11-/m1/s1
    • InChI Key: KOOXNBUWLRJRQB-LLVKDONJSA-N
    • SMILES: N1(CCN)CCC[C@@H](N(C2CC2)C)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

[(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine Pricemore >>

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Additional information on [(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine

Comprehensive Overview of [(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine (CAS No. 1354007-24-1)

The compound [(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine (CAS No. 1354007-24-1) is a chiral amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine ring and a cyclopropyl group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological disorders, G-protein-coupled receptors (GPCRs), and enzyme inhibition.

In recent years, the demand for chiral amines like [(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's stereochemistry is particularly appealing for designing selective ligands and bioactive molecules. Its CAS No. 1354007-24-1 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and drug optimization projects.

One of the key trends in modern pharmacology is the focus on precision medicine and personalized therapeutics. The structural features of [(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine align well with this trend, as its chiral center allows for targeted interactions with biological systems. Researchers are exploring its role in modulating neurotransmitter systems, which could lead to breakthroughs in treating conditions like depression, anxiety, and neurodegenerative diseases.

The synthesis and characterization of CAS No. 1354007-24-1 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and enantiomeric excess, critical for its use in preclinical studies. The compound's piperidine-cyclopropyl scaffold is also being investigated for its potential in catalysis and material science, showcasing its versatility beyond pharmaceuticals.

Another area of interest is the compound's potential in drug repurposing. With the rise of computational chemistry and AI-driven drug discovery, [(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine is being evaluated for new therapeutic indications. Its amine functionality and rigid cyclic structure make it a promising candidate for virtual screening campaigns aimed at identifying novel small-molecule modulators.

In conclusion, [(R)-1-(2-AMino-ethyl)-piperidin-3-yl]-cyclopropyl-Methyl-aMine (CAS No. 1354007-24-1) represents a fascinating subject of study in contemporary chemical and biomedical research. Its applications span from neurology to catalysis, and its relevance is expected to grow as scientists uncover new uses for its unique molecular framework. For researchers and industry professionals, this compound offers a wealth of opportunities to innovate and advance the frontiers of science.

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